Lipophilicity Differences by Substitution Pattern
2,5-Dimethyl substitution on the 1,4-benzoxazin-3-one core elevates computed lipophilicity to XLogP3 = 1.6, compared with XLogP3 = 0.9 for the unsubstituted parent scaffold (CAS 5466-88-6) and XLogP3 = 1.3 for the 2-methyl-only analog (CAS 21744-83-2), while the regioisomeric 3,1-benzoxazin-4-one (CAS 60288-19-9) shares the same XLogP3 of 1.6 but differs in hydrogen-bonding architecture [1].
| Evidence Dimension | Computed octanol-water partition coefficient (XLogP3-AA) |
|---|---|
| Target Compound Data | XLogP3 = 1.6 |
| Comparator Or Baseline | Unsubstituted 1,4-benzoxazin-3-one (CAS 5466-88-6): XLogP3 = 0.9; 2-Methyl-1,4-benzoxazin-3-one (CAS 21744-83-2): XLogP3 = 1.3; 2,5-Dimethyl-3,1-benzoxazin-4-one (CAS 60288-19-9): XLogP3 = 1.6 |
| Quantified Difference | ΔXLogP3 = +0.7 vs. unsubstituted parent; ΔXLogP3 = +0.3 vs. 2-methyl analog |
| Conditions | Computed property; PubChem XLogP3 3.0 algorithm |
Why This Matters
The 0.7 log-unit increase over the unsubstituted core translates to roughly 5-fold higher predicted membrane partitioning, which may be critical for cell-based assay design or CNS-targeted programs where the unsubstituted scaffold would underperform.
- [1] PubChem Computed Properties: 2,5-Dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one (XLogP3 = 1.6); Unsubstituted 2H-1,4-benzoxazin-3(4H)-one, CAS 5466-88-6 (XLogP3 = 0.9); 2-Methyl-2H-1,4-benzoxazin-3(4H)-one, CAS 21744-83-2 (XLogP3 = 1.3); 2,5-Dimethyl-4H-3,1-benzoxazin-4-one, CAS 60288-19-9 (XLogP3 = 1.6). View Source
